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Compound of Interest

Compound Name: Ethyl 6-chloronicotinate

Cat. No.: B132879

Ethyl 6-chloronicotinate is a chemical compound with significant applications in the synthesis
of pharmaceuticals and agrochemicals. This guide provides the fundamental molecular details
of this compound, specifically its molecular weight and formula, intended for researchers,
scientists, and professionals in drug development.

Core Molecular Data

The essential molecular information for Ethyl 6-chloronicotinate is summarized below. This
data is foundational for any experimental or developmental work involving this compound.

Parameter Value Reference

Molecular Formula CsHsCINO:2 [1112]

Molecular Weight 185.61 g/mol [11[2][3]
ethyl 6-chloropyridine-3-

IUPAC Name [1]
carboxylate

CAS Number 49608-01-7 [1][2][4]

Chemical Structure and Properties

Ethyl 6-chloronicotinate is a derivative of nicotinic acid, featuring a chlorine atom at the 6-
position of the pyridine ring and an ethyl ester group.[2] This structure imparts specific reactivity
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that makes it a versatile building block in organic synthesis.[2] It is typically a colorless to pale
yellow liquid or a low-melting solid.[2]

Logical Relationship of Molecular Data

The molecular formula of a compound is the basis from which its molecular weight is
calculated. Each element in the formula contributes a specific atomic weight to the total
molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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